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Introduction

Lipases (triacylglycerol acylhydrolases, E.C. 3.1.1.3) are a versatile class of enzymes that
catalyze the hydrolysis of ester bonds in triglycerides to release free fatty acids and glycerol.
Their broad applicability in biotechnology, diagnostics, and pharmaceutical development
necessitates a reliable and efficient method for measuring their activity. This application note
details a common and straightforward spectrophotometric assay for determining lipase activity
using 4-nitrophenyl butyrate (4-NPB) as a chromogenic substrate. The principle of this assay
is based on the enzymatic hydrolysis of the colorless 4-NPB by lipase, which yields butyric acid
and 4-nitrophenol (p-nitrophenol).[1][2] Under alkaline conditions, 4-nitrophenol is converted to
the 4-nitrophenolate anion, a yellow-colored product that exhibits strong absorbance at
approximately 400-415 nm.[1][3][4] The rate of formation of 4-nitrophenolate, measured as an
increase in absorbance over time, is directly proportional to the lipase activity in the sample.

Principle of the Assay
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The enzymatic reaction underlying this assay is a hydrolysis reaction catalyzed by lipase. The
substrate, 4-nitrophenyl butyrate, is an ester that is cleaved by the enzyme. This reaction
releases butyric acid and 4-nitrophenol. In a solution with a pH above its pKa of approximately
7.1, the 4-nitrophenol product exists predominantly in its anionic form, 4-nitrophenolate, which
Is intensely yellow.[3][4] The concentration of the colored product can be quantified by

measuring the absorbance of the solution at a specific wavelength, typically between 400 nm
and 415 nm.[1][3]
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Reactants
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Prepare Reagents:
- Buffer (e.g., 100 mM Na-Phosphate, pH 7.2)
- Substrate Stock (e.g., 50 mM 4-NPB in Acetonitrile)
- Enzyme Solution

Set up Reaction Mixture in Cuvette:
- Add Buffer
- Add Enzyme Solution

(Equilibrate to Assay Temperature (e.g., 37°C))

Initiate Reaction:
- Add Substrate Stock Solution

Immediately Mix and Start Measurement

Monitor Absorbance Increase at 400-415 nm
for a set time (e.g., 5 minutes)

Determine the Linear Rate of Reaction
(AAbs/min)

Calculate Lipase Activity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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